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Compound of Interest

Compound Name: JCS-1

Cat. No.: B15542915

Essential Safety and Handling Guide for JC-1

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling JC-1 (5,5',6,6'-Tetrachloro-1,1',3,3'-
tetraethylbenzimidazolocarbocyanine iodide), a fluorescent dye commonly used in
mitochondrial membrane potential studies. This document is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

JC-1 is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Very toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling JC-1.

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To prevent eye irritation or

damage from splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves for tears or holes before

use.

To prevent skin irritation upon

contact.

Body Protection

A lab coat or other protective
clothing to prevent skin

exposure.

To minimize the risk of skin

contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

To avoid respiratory tract

irritation from dust or aerosols.

Handling and Storage

Safe Handling Procedures:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where JC-1 is handled or stored.

Use only in a well-ventilated area or under a chemical fume hood.

Take precautionary measures against static discharge.[1]

Storage Conditions:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Follow the storage temperature guidelines provided by the manufacturer.

o Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
After Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with soap

) and plenty of water. Remove contaminated

After Skin Contact ] o ) )
clothing. If skin irritation persists, seek medical

attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
After Eye Contact . . . . .

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
After Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill and Disposal Procedures
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Spill Response Workflow:

spill Occurs Immediate Actions Containment & Cleanup Disposal

‘ JC-1 Spill ‘—a»‘ Evacuate Area ‘4»‘ Alert Supervisor }—»‘ Don Appropriate PPE ‘ ‘ ‘Cnnwn Spill with Inert Matemal‘ ‘ Collect Spilled Material ‘ ‘ D inate Spil Area {3 |Place in Labeled Hazardous Waste cunmme:‘a‘ Dispose According to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a JC-1 spill.

Disposal Plan: Dispose of JC-1 and any contaminated materials as hazardous waste. Follow all
federal, state, and local regulations for chemical waste disposal. Do not allow the chemical to
enter drains or waterways due to its high toxicity to aquatic life.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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